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Compound of Interest

Compound Name: Metoclopramide-d3 N-Oxide
CAS No.: 1246816-54-5
Cat. No.: B587565
Get Quote
. J

Executive Summary & Isotopic Clarification

CRITICAL DISTINCTION: Metoclopramide-d3 N-Oxide is a Stable Isotope standard, not a
radioactive compound.[1]

+ Radioactivity: None. It contains Deuterium (

H), a stable, non-radioactive isotope of hydrogen.[1]

« Handling Protocol: Treat chemically as Metoclopramide N-Oxide.[1][2]

» Waste Stream: Chemical Hazardous Waste (Toxic/Pharmaceutical). DO NOT discard in
radioactive waste bins.

This guide defines the "Cradle-to-Grave" stewardship for Metoclopramide-d3 N-Oxide, a high-
value internal standard used in LC-MS/MS bioanalysis.[1] While the deuterated form poses no
radiological hazard, the parent pharmacophore is a potent dopamine antagonist, and the N-
oxide moiety introduces specific chemical stability considerations.[1]
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Hazard Identification & Compound Profile

hemical Specificati

Property Detail

Chemical Name Metoclopramide-d3 N-Oxide

171367-22-9 (labeled) / Unlabeled Parent:
171367-22-9 analog

CAS Number

Molecular Formula

Physical State Solid (Hygroscopic powder)

Solubilit Soluble in Methanol, DMSO, Water; Sparingly
olubili
Y soluble in non-polar solvents.[1][3][4]

GHS Hazard Classification

Treat this compound with the same rigor as the unlabeled pharmaceutical parent
(Metoclopramide HCI).

 Signal Word:WARNING
e Hazard Statements:
o H302: Harmful if swallowed (Acute Toxicity, Oral).[5][6]
o H336: May cause drowsiness or dizziness (Target Organ Toxicity).

o H412: Harmful to aquatic life with long-lasting effects.

Disposal Decision Logic (Workflow)

The following decision tree dictates the correct waste stream based on the physical state of the
material.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://cymitquimica.com/cas/171367-22-9/
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00172.pdf
https://cdn.caymanchem.com/cdn/msds/23360m.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6154509&productDescription=METOCLOPRAMIDE+HYDROCLRIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Waste Identification

Assess Physical State

Dry Powder/Residue \Dissolved State

Solid / Pure Substance Liquid / Solution
(Expired Vial or Powder) (LC-MS Waste, Stock Solutions)

Segregate from Sharps

Identify Solvent Matrix

Solid Hazardous Waste Bin

(RCRA Pharmaceutical Waste) High Organic Content

High Agqueous Content

Organic Solvent Waste Agueous Waste

Manifest & Ship (MeOH/ACN mixtures) (>90% Water, trace organic)

reatment

High-Temp Incineration
(Off-site Disposal)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Metoclopramide-d3 N-Oxide waste streams based
on physical state and solvent composition.[1]
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Detailed Disposal Protocols
Protocol A: Solid Waste (Expired Standards & Vials)

Applicability: Unused lyophilized powder, residual solids in vials, or spill cleanup materials.[1]

Primary Containment: Ensure the cap is tightly sealed on the original vial. If the vial is
broken, place shards and powder into a clear, sealable polyethylene bag (Zip-lock).[1]

e Labeling: Affix a hazardous waste label.
o Constituents: "Metoclopramide-d3 N-Oxide (Trace), Glass."[1]
o Hazard Checkbox: Toxic.[7]

e Segregation: Place the sealed vial/bag into the Solid Pharmaceutical Waste container (often
a black or white bin in clinical settings, or a generic solid hazardous waste drum in research
labs).

o Note: Do not place in "Sharps" containers unless the vial is broken/jagged.

» Prohibition:NEVER flush solid pharmaceuticals down the sink or toilet. This is a violation of
the EPA "Sewer Ban" (40 CFR Part 266 Subpart P).

Protocol B: Liquid Waste (LC-MS Effluent & Stock
Solutions)

Applicability: Mobile phase waste containing trace standards, or expired stock solutions in
Methanol/Acetonitrile.[1]

e Chemical Compatibility Check:

o Metoclopramide N-Oxide is compatible with standard organic solvents (Methanol,
Acetonitrile).[1]

o Precaution: Avoid mixing high concentrations with strong reducing agents, as N-oxides
can be thermally unstable or chemically reduced, though this is negligible at LC-MS
concentrations (
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g/mL).[1]

e Collection:
o Pour into the Non-Halogenated Organic Solvent carboy (if dissolved in MeOH/ACN).

o If the solution contains >50% water (e.g., reverse-phase waste), use the Aqueous Organic
waste stream.[1]

e Rinsing: Triple-rinse empty stock vials with the solvent used in the waste container. Add
rinsate to the liquid waste.

o Defacing: Remove or deface the label on the empty stock vial before discarding the glass in
the "Laboratory Glass" bin (non-hazardous).

Regulatory Compliance & Stewardship
RCRA Classification (USA)

While Metoclopramide is not explicitly "P-listed" or "U-listed" by name under RCRA (40 CFR
261.33), it is a prescription pharmaceutical.[1]

o Generator Status: Most research labs operate under "Satellite Accumulation Area" (SAA)
rules.

o Waste Code: If not commingled with listed solvents, it typically defaults to Non-RCRA
Regulated Hazardous Waste in many states, but best practice dictates treating it as D001
(Ignitable) if in organic solvent, or managing it under Subpart P (Pharmaceutical Waste) if
your facility is a healthcare provider.[1]

The "Sewer Ban"

Under the EPA's Management Standards for Hazardous Waste Pharmaceuticals (2019),
sewering (flushing) of hazardous waste pharmaceuticals is federally prohibited to protect
aguatic ecosystems.[8] Metoclopramide is harmful to aquatic life (H412); therefore, drain
disposal is strictly forbidden.

Emergency Procedures
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Scenario Immediate Action

Wash with soap and water for 15 minutes.[1]
Skin Contact Deuterium exchange with body water is

negligible at these masses.

Flush eyes with water for 15 minutes.[1][7] Seek
Eye Contact ) o ]
medical attention if irritation persists.

Dampen a paper towel with methanol to wipe up
Spill (Solid) powder (prevents dust).[1] Place waste in a
sealed bag.

Spill (Liquid) Absorb with vermiculite or spill pads.[1] Dispose
ill (Liqui
P a of as solid hazardous waste.

References

» United States Environmental Protection Agency (EPA).Management Standards for
Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P).[9] (2019).[10][11]
Retrieved from [Link][1]

e Nuclear Regulatory Commission (NRC).Export of Deuterium (10 CFR 110.24). (Deuterium
non-radioactive classification). Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Metoclopramide-d3 N-Oxide: Safe Handling & Disposal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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